Cas no 2138252-53-4 (3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid
• CAS No: 2138252-53-4
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 6507293
• PubChem ID: 165470052
• Update Time: 2025-06-14

3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-2-{[1-(methylsulfanyl)cyclopropyl]methyl}propanoic acid
• EN300-1083115
• 2138252-53-4

• Inchi： 1S/C16H21NO4S/c1-22-16(7-8-16)9-13(14(18)19)10-17-15(20)21-11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,17,20)(H,18,19)
• InChI Key： MHFBJPSDYXVHMY-UHFFFAOYSA-N
• SMILES： S(C)C1(CC(C(=O)O)CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid

Research Briefing on 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid (CAS: 2138252-53-4)

In recent years, the compound 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid (CAS: 2138252-53-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropylmethyl and benzyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric synthesis and microwave-assisted reactions to achieve higher enantiomeric purity, which is critical for its biological activity. The compound's stability under physiological conditions has also been investigated, revealing its suitability for oral administration in preclinical models.

One of the most notable findings is the compound's role as a potent inhibitor of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer, inflammatory diseases, and parasitic infections. In vitro studies have demonstrated that 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid exhibits nanomolar affinity for specific cysteine proteases, making it a valuable candidate for further drug development. Additionally, its prodrug potential has been explored, with studies showing that it can be metabolized to release active therapeutic agents in targeted tissues.

Recent preclinical studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. These findings support its potential transition to clinical trials, particularly for indications such as rheumatoid arthritis and certain types of cancer. However, further toxicological studies are required to fully assess its safety profile.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a subject of ongoing research, with potential applications spanning multiple therapeutic areas. Future studies should focus on optimizing its efficacy and safety, as well as exploring its mechanism of action in greater detail.